(S)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride

Description

(S)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride is a complex organic compound with significant interest in pharmaceutical research. It is characterized by its molecular formula, C10H13ClFN, and a molecular weight of 201.67 g/mol . This compound is a derivative of (S)-cyclopropyl(4-fluorophenyl)methanamine, which is being investigated for its potential therapeutic applications, particularly in neuropharmacology.

Synthesis and Chemical Reactions

The synthesis of (S)-cyclopropyl(4-fluorophenyl)methanamine typically involves the reaction of cyclopropylamine with 4-fluorobenzaldehyde or related derivatives. This method allows for good yields while maintaining the stereochemical integrity of the (S)-enantiomer. The compound can participate in various chemical reactions typical for amines, which are crucial for synthesizing derivatives with enhanced pharmacological properties.

Related Compounds and Comparisons

Several compounds share structural similarities with (S)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride, including (R)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride and cyclopropyl[3-(trifluoromethyl)phenyl]methanamine. These compounds illustrate the diversity within this class and highlight the unique aspects of each due to their specific combinations of substituents and structural features.

Compound Name	Structural Features	Unique Aspects
(R)-Cyclopropyl(4-fluorophenyl)methanamine hydrochloride	Cyclopropyl group; Fluorine substituent	Simpler fluorination compared to multiple fluorine atoms
Cyclopropyl[3-(trifluoromethyl)phenyl]methanamine	Cyclopropyl group; Trifluoromethyl substituent	Presence of trifluoromethyl enhances biological activity
(S)-Cyclopropyl(4-fluorophenyl)methanamine hydrochloride	Cyclopropyl group; Fluorine substituent	Potential therapeutic applications in neuropharmacology

• CAS No.: 1202478-48-5
• Product Name: (S)-cyclopropyl(4-fluorophenyl)methanamine hydrochloride
• Molecular Formula: C10H13ClFN
• Molecular Weight: 201.669
• IUPAC Name: (S)-cyclopropyl-(4-fluorophenyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C10H12FN.ClH/c11-9-5-3-8(4-6-9)10(12)7-1-2-7;/h3-7,10H,1-2,12H2;1H/t10-;/m0./s1
• Standard InChIKey: JEDQGNZWUCZQQJ-PPHPATTJSA-N
• SMILES: C1CC1C(C2=CC=C(C=C2)F)N.Cl
• Synonyms: (S)-Cyclopropyl(4-fluorophenyl)MethanaMine hydrochloride
• PubChem Compound: 53484767
• Last Modified: Aug 15 2023